Cas no 115876-74-9 (Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-)

Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl- structure
115876-74-9 structure
Product Name:Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-
CAS No:115876-74-9
MF:C10H12BrClO2S
MW:311.623080253601
CID:3644954
PubChem ID:13950732
Update Time:2025-04-22

Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 4-bromo-2,3,5,6-tetramethyl-
    • 115876-74-9
    • AKOS000132605
    • DTXSID501225719
    • 4-BROMO-2,3,5,6-TETRAMETHYLBENZENESULFONYL CHLORIDE
    • SCHEMBL24812537
    • Inchi: 1S/C10H12BrClO2S/c1-5-7(3)10(15(12,13)14)8(4)6(2)9(5)11/h1-4H3
    • InChI Key: XBXOGPYMSRFYCK-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C)C(=C(C)C=1C)S(=O)(=O)Cl

Computed Properties

  • Exact Mass: 309.94299Da
  • Monoisotopic Mass: 309.94299Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.5Ų

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